Cas no 1375471-54-7 (2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid)

• Product Name: 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid
• CAS No: 1375471-54-7
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD21602825
• CID: 5606472
• PubChem ID: 73994881
• Update Time: 2025-08-04

2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-99618
• 2,2-difluoro-5-methylcyclopentane-1-carboxylic acid
• 1375471-54-7
• Cyclopentanecarboxylic acid, 2,2-difluoro-5-methyl-
• 2,2-DIFLU0R0-5- METHYLCYCLOPENTANE-1- CARBOXYLIC ACID
• 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid

• MDL： MFCD21602825
• Inchi： 1S/C7H10F2O2/c1-4-2-3-7(8,9)5(4)6(10)11/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： VXHPYAHBXCWDMS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C)C1C(=O)O)F

Computed Properties

• Exact Mass: 164.065
• Monoisotopic Mass: 164.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 227.6±40.0 °C(Predicted)
• pka: 3.38±0.60(Predicted)

Additional information on 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid

Professional Introduction to 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid (CAS No. 1375471-54-7)

2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid, identified by the CAS number 1375471-54-7, is a fluorinated cyclopentane derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the physicochemical properties of drug candidates, including solubility, metabolic stability, and binding affinity. The structural motif of cyclopentane provides a rigid framework that can be exploited to design molecules with specific three-dimensional shapes, enhancing their interaction with biological targets.

The synthesis of 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of fluorine atoms at the 2-position and the methyl group at the 5-position introduces unique electronic and steric effects that can be leveraged in medicinal chemistry. Recent advances in fluorination techniques, such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have enabled the efficient preparation of such complex molecules, making them more accessible for further derivatization and study.

In the context of drug discovery, 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid has been explored as a building block for more intricate pharmacophores. Its cyclopentane core is a common scaffold in natural products and bioactive compounds, contributing to its potential utility in developing therapeutic agents. For instance, studies have demonstrated that fluorinated cyclopentanes can exhibit enhanced binding to enzymes and receptors due to the electron-withdrawing nature of fluorine atoms. This property is particularly valuable in designing inhibitors or agonists with improved pharmacokinetic profiles.

Recent research has highlighted the role of fluorinated carboxylic acids in medicinal chemistry. The carboxyl group in 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid provides a versatile handle for further functionalization through esterification, amidation, or coupling reactions with other biomolecules. Such modifications can lead to novel compounds with tailored biological activities. For example, derivatives of this compound have been investigated for their potential as intermediates in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

The incorporation of fluorine into pharmaceuticals is not without precedent; numerous FDA-approved drugs contain fluorine atoms that contribute to their efficacy and safety. The use of 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid as a precursor aligns with this trend, leveraging its structural features to develop next-generation therapeutics. Computational modeling studies have suggested that the presence of fluorine atoms can influence both the electronic distribution and conformational flexibility of molecules, which are key factors in determining their biological activity.

From a synthetic chemistry perspective, 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid exemplifies the challenges and opportunities in designing complex organic molecules. The need for precise control over regioselectivity and stereoselectivity is paramount when introducing multiple substituents into a cyclic framework. Recent developments in catalytic systems have provided chemists with powerful tools to achieve these goals efficiently. For instance, photoredox catalysis has emerged as a promising approach for constructing fluorinated heterocycles under mild conditions.

The potential applications of 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid extend beyond pharmaceuticals into materials science and agrochemicals. Fluorinated compounds are known for their resistance to degradation and their ability to interact with non-polar environments, making them valuable in coatings and specialty chemicals. As research continues to uncover new synthetic pathways and applications for this class of molecules, the utility of CAS No. 1375471-54-7 is likely to expand further.

In conclusion, 2,2-Difluoro-5-methylcyclopentane-1-carboxylic acid represents a fascinating compound with significant potential in multiple scientific domains. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration by researchers seeking to develop innovative solutions in drug discovery and beyond.